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Compound of Interest

Compound Name: Purpactin C

Cat. No.: B139244 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Purpactin C is currently available. The

following guidance is based on safety protocols for structurally similar azaphilone pigments,

namely Monascorubrin and Rubropunctatin, as well as general best practices for handling

fungal secondary metabolites. Researchers should handle Purpactin C with caution, assuming

it may possess similar hazards to related compounds until more specific toxicological data is

available.

Immediate Safety and Hazard Information
Purpactin C is an azaphilone pigment produced by fungi such as Penicillium purpurogenum.

While some studies on pigment mixtures containing Purpactin C suggest low toxicity in animal

models, the toxicological properties of the purified compound have not been thoroughly

investigated. Related azaphilone compounds, such as Monascorubrin and Rubropunctatin, are

known to have the following hazards:

Harmful if swallowed[1][2]

Causes skin irritation[2]

Causes serious eye irritation[2]

Very toxic to aquatic life with long-lasting effects[1]

Therefore, it is prudent to handle Purpactin C as a potentially hazardous substance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b139244?utm_src=pdf-interest
https://www.benchchem.com/product/b139244?utm_src=pdf-body
https://www.benchchem.com/product/b139244?utm_src=pdf-body
https://www.benchchem.com/product/b139244?utm_src=pdf-body
https://www.benchchem.com/product/b139244?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC41483.html
https://file.medchemexpress.com/batch_PDF/HY-N8492/Monascorubrin-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N8492/Monascorubrin-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N8492/Monascorubrin-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC41483.html
https://www.benchchem.com/product/b139244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Purpactin C to determine the

appropriate level of PPE. The following table summarizes the recommended PPE based on the

potential hazards identified from related compounds.

Body Part
Personal Protective

Equipment
Specifications and Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use

and dispose of them after

handling the compound.[3]

Eyes
Safety glasses with side

shields or goggles

To protect against splashes

and airborne particles.[2][4]

Body Laboratory coat

A fully buttoned lab coat

should be worn to protect skin

and clothing from

contamination.[4]

Respiratory
Respirator (if generating dusts

or aerosols)

If handling the solid form and

there is a risk of inhalation, a

NIOSH-approved respirator

should be used.[5][6]

Operational Handling and Storage
Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid compound or preparing solutions.

Avoid generating dust or aerosols.

Prevent contact with skin, eyes, and clothing.
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Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.[2]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan
All waste materials contaminated with Purpactin C should be treated as hazardous waste.

Solid Waste: Collect solid waste in a designated, labeled, and sealed container.

Liquid Waste: Collect liquid waste in a separate, labeled, and sealed container. Do not pour

down the drain, as related compounds are toxic to aquatic life.[1]

Disposal: Dispose of all waste in accordance with local, state, and federal regulations for

hazardous chemical waste.

Experimental Workflow for Safe Handling of
Purpactin C
The following diagram illustrates a typical workflow for handling Purpactin C in a laboratory

setting, incorporating the essential safety precautions.
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Experimental Workflow for Handling Purpactin C
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Safe handling workflow for Purpactin C.
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Logical Relationship of Hazard Controls
The hierarchy of controls is a system used to minimize or eliminate exposure to hazards. The

following diagram illustrates this concept in the context of handling Purpactin C.

Hierarchy of Controls for Purpactin C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-N8492/Monascorubrin-SDS-MedChemExpress.pdf
https://royalbrinkman.com/knowledge-center/crop-protection-disinfection/personal-protective-equipment
https://aspr.hhs.gov/S3/Pages/Personal-Protective-Equipment.aspx
https://www.meghmani.com/PIGMENTS/Meghathron%20Blue60.pdf
https://www.solutionsstores.com/personal-protective-equipment
https://www.solutionsstores.com/personal-protective-equipment
https://www.benchchem.com/product/b139244#personal-protective-equipment-for-handling-purpactin-c
https://www.benchchem.com/product/b139244#personal-protective-equipment-for-handling-purpactin-c
https://www.benchchem.com/product/b139244#personal-protective-equipment-for-handling-purpactin-c
https://www.benchchem.com/product/b139244#personal-protective-equipment-for-handling-purpactin-c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b139244?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

